Cas no 83948-03-2 (2,2'-({3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propyl}imino)diethanol)

• Product name: 2,2'-({3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propyl}imino)diethanol
• CAS No: 83948-03-2
• MF: C₂₂H₂₇N₅O₂
• MW: 393.48208
• CID: 1817036
• PubChem ID: 3068867

2,2'-({3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propyl}imino)diethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-({3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propyl}imino)diethanol
• 83948-03-2
• CHEMBL54384
• DTXSID60232840
• SCHEMBL12387163
• Ethanol, 2,2'-((3-((6-methyl-5H-pyrido(3',4':4,5)pyrrolo(2,3-g)isoquinolin-10-yl)amino)propyl)imino)di-, hydrate (2:1)

• Inchi： InChI=1S/C22H27N5O2/c1-15-16-3-7-25-22(24-5-2-8-27(9-11-28)10-12-29)18(16)13-17-19-14-23-6-4-20(19)26-21(15)17/h3-4,6-7,13-14,26,28-29H,2,5,8-12H2,1H3,(H,24,25)
• InChI Key： PFEOFMHSVQDDNO-UHFFFAOYSA-N
• SMILES： CC1=C2C=CN=C(C2=CC3=C1NC4=C3C=NC=C4)NCCCN(CCO)CCO

Computed Properties

• Exact Mass: 393.21647512g/mol
• Monoisotopic Mass: 393.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų
• XLogP3: 2.2